Cas no 590397-98-1 (2-(3,4-Dimethylphenyl)-1H-benzo[g]indole-3-carbaldehyde)

2-(3,4-Dimethylphenyl)-1H-benzo[g]indole-3-carbaldehyde structure
590397-98-1 structure
Product Name:2-(3,4-Dimethylphenyl)-1H-benzo[g]indole-3-carbaldehyde
CAS No:590397-98-1
MF:C21H17NO
MW:299.365785360336
CID:851660
Update Time:2023-08-02

2-(3,4-Dimethylphenyl)-1H-benzo[g]indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Benz[g]indole-3-carboxaldehyde,2-(3,4-dimethylphenyl)-(9CI)
    • 2-(3,4-dimethylphenyl)-1H-benzo[g]indole-3-carbaldehyde
    • 2-(3,4-DIMETHYLPHENYL)-1H-BENZO[G]INDOLE-3-CARBOXALDEHYDE
    • 2-(3,4-Dimethylphenyl)-1H-benzo[g]indole-3-carbaldehyde
    • Inchi: 1S/C21H17NO/c1-13-7-8-16(11-14(13)2)20-19(12-23)18-10-9-15-5-3-4-6-17(15)21(18)22-20/h3-12,22H,1-2H3
    • InChI Key: MRECAYVWDUUAGT-UHFFFAOYSA-N
    • SMILES: O=CC1=C(C2C=CC(C)=C(C)C=2)NC2C3C=CC=CC=3C=CC=21

Computed Properties

  • Exact Mass: 299.131
  • Monoisotopic Mass: 299.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.9
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